2-{2-[4-(Benzo[1,3]dioxole-5-carbonyl)-piperazin-1-yl]-ethyl}-benzo[de]isoquinoline-1,3-dione

Specification

• CAS No.: 325694-78-8
• Molecular Formula: C26H23N3O5
• Molecular Weight: 457.5g/mol
• IUPAC Name: 2-[2-[4-(1,3-benzodioxole-5-carbonyl)piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione
• Standard InChI: InChI=1S/C26H23N3O5/c30-24(18-7-8-21-22(15-18)34-16-33-21)28-12-9-27(10-13-28)11-14-29-25(31)19-5-1-3-17-4-2-6-20(23(17)19)26(29)32/h1-8,15H,9-14,16H2
• Standard InChI Key: YDMZSUSXOKZDEN-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)C(=O)C5=CC6=C(C=C5)OCO6
• Canonical SMILES: C1CN(CCN1CCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)C(=O)C5=CC6=C(C=C5)OCO6

Introduction

2-{2-[4-(Benzodioxole-5-carbonyl)-piperazin-1-yl]-ethyl}-benzo[de]isoquinoline-1,3-dione is a complex organic compound with a molecular formula of C26H23N3O5 and a molecular weight of 457.5 g/mol. This compound is of interest in various research applications due to its unique structure, which combines piperazine and benzodioxole moieties with a benzo[de]isoquinoline-1,3-dione backbone. Despite the lack of extensive literature on this specific compound, its structural components suggest potential biological activities, including antimicrobial and anticancer properties, similar to related compounds.

Potential Biological Activities

While specific data on this compound is limited, related compounds with similar structural features have shown promising biological activities:

• Antimicrobial Activity: Compounds containing the benzodioxole moiety often exhibit significant antimicrobial properties. For example, derivatives of related compounds have shown activity against various bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa.

• Anticancer Activity: Piperazine and dioxole derivatives have been evaluated for their cytotoxic effects on cancer cell lines, indicating potential anticancer properties.

• Anti-inflammatory Activity: Similar compounds have demonstrated the ability to modulate pro-inflammatory cytokines, suggesting therapeutic benefits in inflammatory conditions.

Research Findings and Future Directions

Given the limited specific research on 2-{2-[4-(Benzodioxole-5-carbonyl)-piperazin-1-yl]-ethyl}-benzo[de]isoquinoline-1,3-dione, further studies are needed to fully explore its biological activities and potential therapeutic applications. The compound's unique structure suggests that it could be a valuable candidate for drug development, particularly in areas where antimicrobial, anticancer, or anti-inflammatory properties are desired.